Cas no 127610-67-7 (2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, rel-(+)- (9CI))

2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, rel-(+)- (9CI) structure
127610-67-7 structure
Product Name:2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, rel-(+)- (9CI)
CAS No:127610-67-7
MF:C26H38O5
MW:430.57692861557
CID:211799
Update Time:2024-03-01

2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, rel-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, rel-(+)- (9CI)
    • 2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methyl
    • 2-Butenoic acid,3-methyl-,(2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, re
    • 2-Butenoicacid, 3-methyl-,3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-ylester, (2R*,4S*,4aS*,4bS*,5R*,8E,12aS*,13aR*)-(+)-
    • 2H-Cyclodeca[4,5]furo[2,3-b]pyran, 2-butenoic acid deriv.
    • PittosporatobirasideB
    • 2-Butenoic acid, 3-methyl-, (2R,4S,4aS,4bS,5R,8E,12aS,13aR)-3,4,4a,4b,5,6,7,10,11,12,12a,13a-dodecahydro-2,8-dimethyl-12-methylene-5-(1-methylethyl)-3-oxo-2H-cyclodeca[4,5]furo[2,3-b]pyran-4-yl ester, rel-(+)- (9CI)
    • Inchi: 1S/C26H38O5/c1-14(2)13-20(27)30-25-22-21-19(15(3)4)12-11-16(5)9-8-10-17(6)24(21)31-26(22)29-18(7)23(25)28/h9,13,15,18-19,21-22,24-26H,6,8,10-12H2,1-5,7H3/b16-9+/t18-,19-,21+,22+,24-,25+,26+/m1/s1
    • InChI Key: JRRSUVCGCJXBHH-WECYVOSOSA-N
    • SMILES: C(O[C@@H]1C(=O)[C@@H](C)O[C@@]2([H])O[C@]3([H])C(=C)CCC=C(C)CC[C@H](C(C)C)[C@@]3([H])[C@]21[H])(=O)/C=C(/C)\C |c:17|

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • XLogP3: 5.428

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 527.9±50.0 °C(Predicted)
  • PSA: 52.54
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